2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide

• IUPAC Name: 2-[[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• InChI: InChI=1S/C17H16ClN5O2S/c1-25-14-8-2-11(3-9-14)16-21-22-17(26-10-15(24)20-19)23(16)13-6-4-12(18)5-7-13/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: FULJBWUELVZLMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2C3=CC=C(C=C3)Cl)SCC(=O)NN
• Molecular Formula: C17H16ClN5O2S
• Molecular Weight: 389.9 g/mol

Description

2-{[4-(4-chlorophenyl)-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide is a useful research compound. Its molecular formula is C17H16ClN5O2S and its molecular weight is 389.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

This compound has been used as a starting material in the synthesis of various novel heterocyclic compounds. For instance, Bekircan et al. (2015) utilized it for synthesizing 2-{[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetyl}-4-thiosemicarbazides and 5-{[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]methyl}-1,3,4-oxadiazole-2-thione. These compounds were further processed to yield derivatives with significant lipase and α-glucosidase inhibitory activities, indicating potential therapeutic applications (Bekircan, Ülker, & Menteşe, 2015).

Biological Activities

Antimicrobial and Anticancer Agents

Several studies have explored the antimicrobial and anticancer potentials of derivatives synthesized from the mentioned compound. Fathima et al. (2022) reported on the design, synthesis, and biological evaluation of novel 4-chloro-1,3-benzoxazole derivatives as anticancer agents, showcasing the role of such compounds in developing new therapeutic agents with appreciable antimicrobial, antifungal, antioxidant, and anticancer activities (Fathima et al., 2022).

Corrosion Inhibition

The research also extends to the field of corrosion inhibition, where derivatives of this compound have been studied for their potential in protecting metals against corrosion in acidic media. For example, Watanabe et al. (2010) synthesized sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes to study their chemiluminescence upon base-induced decomposition, indicating applications in material sciences and possibly in developing corrosion inhibitors (Watanabe et al., 2010).